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Compound of Interest

Compound Name: gamma-Strophanthin

Cat. No.: B15146348 Get Quote

For Immediate Implementation by Laboratory and Drug Development Professionals

Proper disposal of gamma-Strophanthin (also known as Ouabain), a potent cardiac glycoside,

is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. Due to its high toxicity, gamma-Strophanthin is classified as a hazardous drug

and requires strict disposal protocols in compliance with federal and state regulations. This

guide provides essential, step-by-step information for the safe handling and disposal of

gamma-Strophanthin waste.

Hazard Classification and Regulatory Overview
gamma-Strophanthin is recognized as a hazardous substance by multiple regulatory bodies.

While not explicitly listed as a P-listed acutely hazardous waste by the Environmental

Protection Agency (EPA), it is considered a hazardous drug by the National Institute for

Occupational Safety and Health (NIOSH). Therefore, all waste containing or contaminated with

gamma-Strophanthin must be managed as hazardous pharmaceutical waste. Key regulations

to follow include those from the EPA's Resource Conservation and Recovery Act (RCRA),

NIOSH, and the Department of Transportation (DOT) for transport.

Quantitative Data Summary
The following table summarizes key quantitative information regarding the hazards of gamma-
Strophanthin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15146348?utm_src=pdf-interest
https://www.benchchem.com/product/b15146348?utm_src=pdf-body
https://www.benchchem.com/product/b15146348?utm_src=pdf-body
https://www.benchchem.com/product/b15146348?utm_src=pdf-body
https://www.benchchem.com/product/b15146348?utm_src=pdf-body
https://www.benchchem.com/product/b15146348?utm_src=pdf-body
https://www.benchchem.com/product/b15146348?utm_src=pdf-body
https://www.benchchem.com/product/b15146348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15146348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Synonyms Ouabain, g-Strophanthin [1][2]

CAS Number 630-60-4 [2]

Hazard Class (Transport)
UN number: 2811, Class: 6.1,

Packing group: III

Toxicity

Fatal if swallowed, Toxic if

inhaled. May cause damage to

organs through prolonged or

repeated exposure.

[2]

Reportable Quantity (RQ) 1 lb (0.454 kg)

Step-by-Step Disposal Protocol for gamma-
Strophanthin
This protocol outlines the necessary steps for the safe disposal of gamma-Strophanthin from

a laboratory setting.

Waste Identification and Segregation
Identify all gamma-Strophanthin waste streams. This includes:

Unused or expired pure gamma-Strophanthin.

Contaminated laboratory materials (e.g., personal protective equipment (PPE), pipette

tips, vials, and containers).

Solutions containing gamma-Strophanthin.

Spill cleanup materials.

Segregate gamma-Strophanthin waste at the point of generation. Use a designated, leak-

proof, and clearly labeled hazardous waste container. The container should be black, as is

standard for hazardous pharmaceutical waste.
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Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling gamma-Strophanthin waste. This includes:

Double gloves (latex or nitrile).

A protective gown with a solid front.

Safety goggles or a face shield to protect against splashes.

A NIOSH-approved respirator if there is a risk of inhaling dust or aerosols.

Waste Collection and Storage
Place all gamma-Strophanthin waste directly into the designated hazardous waste

container.

Keep the container securely closed when not in use.

Store the waste container in a well-ventilated, secure area away from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation site.

Do not mix gamma-Strophanthin waste with other types of waste.

Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate the area and restrict access.

Wear appropriate PPE before attempting to clean the spill.

For liquid spills: Absorb the spill with a non-combustible absorbent material such as

vermiculite or sand.

For solid spills: Carefully sweep or vacuum the material. Avoid generating dust.

Collect all cleanup materials (absorbent, contaminated PPE, etc.) and place them in the

designated hazardous waste container.
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Decontaminate the spill area with a suitable cleaning agent and then rinse thoroughly.

Disposal of Empty Containers
While gamma-Strophanthin is not federally listed as a P-listed waste, some safety data

sheets recommend triple-rinsing the container.[1] The rinsate must be collected and

disposed of as hazardous waste.

After decontamination, puncture or otherwise render the container unusable for other

purposes before disposal in a sanitary landfill, or as recommended by your institution's waste

management provider.[1]

Final Disposal
Disposal of gamma-Strophanthin waste must be conducted through a licensed hazardous

waste disposal facility.

Never discharge gamma-Strophanthin waste down the drain or dispose of it in the regular

trash.[1]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[2]

All transportation of the hazardous waste must be done by a certified hazardous materials

transporter and be accompanied by a hazardous waste manifest.

Experimental Protocol: Spill Decontamination
This protocol details the methodology for decontaminating a surface after a gamma-
Strophanthin spill.

Materials:

Personal Protective Equipment (as listed in section 2)

Non-combustible absorbent material (e.g., vermiculite, sand)

Hazardous waste container (black)
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Scoop and dustpan (for solid spills)

Cleaning solution (e.g., soap and water)

70% isopropyl alcohol

Waste bags for contaminated materials

Procedure:

Ensure the spill area is evacuated and cordoned off.

Don the appropriate PPE.

Contain the spill. For liquid spills, use absorbent material to prevent it from spreading.

Collect the spilled material.

For absorbed liquids, carefully scoop the material into the hazardous waste container.

For solid materials, gently sweep the powder and place it into the hazardous waste

container. Avoid creating dust.

Clean the spill surface.

Wash the area with a soap and water solution, working from the outside of the spill

towards the center.

Collect the cleaning solution and contaminated wipes for disposal as hazardous waste.

Disinfect the area. Wipe the surface with 70% isopropyl alcohol.

Dispose of all contaminated materials. Place all used absorbent materials, wipes, and

disposable PPE into the hazardous waste container.

Wash hands thoroughly after the cleanup is complete.

Visual Workflow for gamma-Strophanthin Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of gamma-Strophanthin.

Waste Generation & Identification

Segregation & Collection

Storage & Handling

Final Disposal

gamma-Strophanthin Waste Generated
(Unused chemical, contaminated labware, PPE, spill debris)

Is the waste contaminated
with gamma-Strophanthin?

Wear appropriate PPE:
- Double gloves

- Gown
- Eye protection

- Respirator (if needed)

Yes

Dispose as non-hazardous waste
(Follow institutional guidelines)

No

Segregate into a designated,
leak-proof, labeled

'Hazardous Pharmaceutical Waste' container (Black).

Store in a secure, ventilated,
designated hazardous waste area.

Spill OccursArrange for pickup by a
licensed hazardous waste disposal service.

Follow Spill Decontamination Protocol

Dispose of cleanup materials

Transport with a hazardous waste manifest.

Final Disposal via Incineration
at a permitted facility.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of gamma-Strophanthin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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